3-[2-(5-methyl-1,5,6,7-tetrahydro-1'H-spiro[imidazo[4,5-c]pyridine-4,4'-piperidin]-1'-yl)ethyl]-1,3-benzoxazol-2(3H)-one

• IUPAC Name: 3-[2-(5-methylspiro[6,7-dihydro-1H-imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl)ethyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C20H25N5O2/c1-23-9-6-15-18(22-14-21-15)20(23)7-10-24(11-8-20)12-13-25-16-4-2-3-5-17(16)27-19(25)26/h2-5,14H,6-13H2,1H3,(H,21,22)
• InChI Key: PKRSROMJMYZXSM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C13CCN(CC3)CCN4C5=CC=CC=C5OC4=O)N=CN2
• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol

Description

Synthesis Analysis

The synthesis of related spiro compounds typically involves multistep reactions, including cyclization and condensation steps. For instance, a method for synthesizing spiro[2-cyclopentene-1,3'-imidazo[1,2-a]pyridine] derivatives involves the reaction of 3-[bis(methylthio)methylene]-2(3H)-imidazo[1,2-a]pyridinones with ethyl 4-chloroacetoacetate in the presence of a base, followed by amine substitution to afford 2-amino derivatives (Abe, T., Kakehi, A., Suga, H., Okumura, Y., & Itoh, K., 2010).

Molecular Structure Analysis

The molecular structure of spiro compounds often includes spiro junctions that link different ring systems, such as 2-oxoindole rings, pyrrolidine rings, and 5,6-dihydro-imidazo[2,1-b]thiazol-3-one rings. These structures can form dimers connected by N—H⋯N hydrogen bonds, as observed in certain spirocyclic compounds (Li, X.-f., Feng, Y., Gao, B., & Chen, H., 2003).

Chemical Reactions and Properties

Spiro compounds can undergo various chemical reactions, including the replacement of functional groups to afford new derivatives. For example, the 2-methylthio group in some spiro compounds can be easily replaced with primary and secondary amines, indicating the potential for functional modifications in these molecules (Abe, T., et al., 2010).